2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]-

• CAS No.: 121646-02-4
• Molecular Formula: C17H16O2S
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-3-(4-methylsulfanylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H16O2S/c1-19-15-8-6-14(7-9-15)17(18)12-5-13-3-10-16(20-2)11-4-13/h3-12H,1-2H3
• InChI Key: ZGIOCWWESCNBFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)SC

Description

2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- typically involves the condensation of appropriate aromatic aldehydes with ketones under basic conditions. The reaction is often catalyzed by bases such as sodium hydroxide or potassium hydroxide. The reaction mixture is usually refluxed for several hours to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- involves its interaction with specific molecular targets and pathways. The compound can form covalent bonds with nucleophilic sites in proteins and enzymes, leading to inhibition or activation of their functions. This interaction can affect various cellular processes and pathways, contributing to its biological activities .

Comparison with Similar Compounds

Similar Compounds

2-Chloro-4’-fluoroacetophenone: Similar in structure but with different substituents, leading to distinct chemical properties and applications.

1-(4-Methoxyphenyl)propan-2-one: Shares the methoxyphenyl group but differs in the rest of the structure.

Uniqueness

2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- is unique due to the presence of both methoxy and methylthio groups, which impart specific chemical reactivity and potential biological activities. This combination of functional groups makes it a valuable compound for various research and industrial applications .